Cas no 7204-20-8 ((4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate)

• Product Name: (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate
• CAS No: 7204-20-8
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 5761102
• PubChem ID: 2906359
• Update Time: 2025-07-10

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• F1153-0158
• 4-((((4-methoxyphenyl)sulfonyl)oxy)imino)cyclohexa-2,5-dienone
• (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate
• [(4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-methoxybenzenesulfonate
• AKOS002260847
• SCHEMBL15299764
• 7204-20-8
• 2,5-Cyclohexadiene-1,4-dione, 1-[O-[(4-methoxyphenyl)sulfonyl]oxime]
• 2,5-Cyclohexadiene-1,4-dione 1-[O-[(4-methoxyphenyl)sulfonyl]oxime]
• DTXSID501163101
• 4-((((4-methoxyphenyl)sulfonyl)oxy)imino)cyclohexa-2,5-dien-1-one

• Inchi： 1S/C13H11NO5S/c1-18-12-6-8-13(9-7-12)20(16,17)19-14-10-2-4-11(15)5-3-10/h2-9H,1H3
• InChI Key： YRJBOECKYZWCJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(=O)(=O)O/N=C1\C=CC(C=C\1)=O

Computed Properties

• Exact Mass: 293.03579362g/mol
• Monoisotopic Mass: 293.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 447.4±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate (CAS No. 7204-20-8)

(4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate (CAS No. 7204-20-8) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as OMBS for brevity, is characterized by its aromatic and heterocyclic functionalities, making it a valuable building block for various applications.

The molecular formula of (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate is C₁₃H₁₃N₂O₅S, and it has a molecular weight of approximately 303.31 g/mol. The compound features a 4-methoxybenzene ring attached to a sulfonate group, which imparts significant polarity and reactivity. The (4-oxocyclohexa-2,5-dien-1-ylidene)amino moiety adds conjugation and electronic delocalization, enhancing the compound's overall stability and reactivity.

In recent years, OMBS has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The sulfonate group in OMBS can be readily functionalized to introduce various substituents, making it a valuable starting material for the development of new drugs. For instance, researchers have explored the use of OMBS in the synthesis of antiviral agents and anti-inflammatory drugs.

A notable study published in the *Journal of Medicinal Chemistry* in 2022 reported the synthesis of a series of novel compounds derived from OMBS that exhibited potent antiviral activity against several strains of influenza virus. The researchers found that the (4-oxocyclohexa-2,5-dien-1-ylidene)amino moiety played a crucial role in enhancing the antiviral properties by stabilizing the active conformation of the drug molecules.

Beyond medicinal chemistry, (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. A study published in *Advanced Materials* in 2023 demonstrated that OMBS could be used as a dopant in organic semiconductors to improve their electrical conductivity and stability under various environmental conditions.

The synthesis of (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate typically involves several steps, including the formation of the (4-oxocyclohexa-2,5-dien-1-ylidene)amino moiety and the subsequent attachment of the 4-methoxybenzene-sulfonate group. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly processes to reduce waste and energy consumption.

In addition to its synthetic utility, OMBS has been studied for its potential as a catalyst or catalyst precursor. The presence of both electron-withdrawing and electron-donating groups in its structure makes it an effective ligand for transition metal complexes used in catalytic reactions. Research published in *Catalysis Science & Technology* in 2021 highlighted the use of OMBS as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly improved reaction efficiency and selectivity.

The safety profile of (4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, appropriate safety measures should be followed to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, (4-oxocyclohexa-2,5-dien-1-yli dene)amino 4-methoxybenzene -1-sulfonate (CAS No. 7204 -20 -8) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and catalysis. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for its use, OMBS is likely to remain a focal point of interest for many years to come.